(2,4-dimethoxyphenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (2,4-dimethoxyphenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C19H19FN2O3S/c1-24-14-7-8-15(17(11-14)25-2)18(23)22-10-9-21-19(22)26-12-13-5-3-4-6-16(13)20/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: ZNIRTFGTXAFQIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCN=C2SCC3=CC=CC=C3F)OC
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol
• CAS No.: 851806-81-0

Description

(2,4-dimethoxyphenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a useful research compound. Its molecular formula is C19H19FN2O3S and its molecular weight is 374.43. The purity is usually 95%.
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Scientific Research Applications

Anti-tumor Applications

Research has shown the development of highly potent derivatives of 4-hydroxy-3-methyl-6-phenylbenzofuran-2-carboxylic acid ethyl ester, including a compound with a (2,4-dimethoxyphenyl) moiety, which exhibited selective cytotoxicity against tumorigenic cell lines. This highlights the compound's potential as an optimized derivative for anti-tumor applications (Hayakawa et al., 2004).

Organic Synthesis and Chemical Transformations

The compound has been utilized in organic synthesis, exemplified by a study on the catalyst- and solvent-free synthesis of 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide through a microwave-assisted Fries rearrangement, showcasing the compound's versatility in facilitating novel chemical transformations (Moreno-Fuquen et al., 2019).

Microbial Metabolism Studies

Studies have explored the compound's relevance in microbial metabolism, specifically investigating the O-demethylase activity of Sporomusa enzymes on various methoxyphenyl compounds under anaerobic conditions. This research sheds light on the microbial ether cleavage capabilities and its potential applications in understanding microbial degradation processes (Stupperich et al., 1996).

Process Improvement in Synthesis

An improved synthesis process involving the compound demonstrates advancements in chemical manufacturing techniques, leading to higher yields and quality of products. This is crucial for the scalable production of chemicals for various applications, including pharmaceuticals (Hong, 2004).